Cas no 2411285-86-2 (N-[(1-Benzoylpiperidin-4-yl)methyl]but-2-ynamide)

• Product Name: N-[(1-Benzoylpiperidin-4-yl)methyl]but-2-ynamide
• CAS No: 2411285-86-2
• MF: C₁₇H₂₀N₂O₂
• MW: 284.352904319763
• CID: 5453567
• PubChem ID: 146083607
• Update Time: 2025-10-28

N-[(1-Benzoylpiperidin-4-yl)methyl]but-2-ynamide Chemical and Physical Properties

Names and Identifiers

• N-[(1-Benzoyl-4-piperidinyl)methyl]-2-butynamide
• N-[(1-Benzoylpiperidin-4-yl)methyl]but-2-ynamide
• Z2013665553
• EN300-26576433
• 2411285-86-2

• Inchi： 1S/C17H20N2O2/c1-2-6-16(20)18-13-14-9-11-19(12-10-14)17(21)15-7-4-3-5-8-15/h3-5,7-8,14H,9-13H2,1H3,(H,18,20)
• InChI Key： HUWVVPHDCHAHPU-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)N1CCC(CNC(C#CC)=O)CC1

Computed Properties

• Exact Mass: 284.152477885g/mol
• Monoisotopic Mass: 284.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• Density: 1.133±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 12.46±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on N-[(1-Benzoylpiperidin-4-yl)methyl]but-2-ynamide

Research Brief on N-[(1-Benzoylpiperidin-4-yl)methyl]but-2-ynamide (CAS: 2411285-86-2)

N-[(1-Benzoylpiperidin-4-yl)methyl]but-2-ynamide (CAS: 2411285-86-2) is a synthetic small molecule that has recently gained attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This compound, characterized by a benzoylpiperidine scaffold linked to a but-2-ynamide moiety, has been investigated for its biological activity, particularly in modulating protein-protein interactions and enzyme inhibition. Recent studies have explored its role in targeting specific pathways involved in inflammation, neurodegeneration, and cancer, making it a promising candidate for further drug development.

One of the key areas of research involving N-[(1-Benzoylpiperidin-4-yl)methyl]but-2-ynamide is its interaction with kinases and other signaling proteins. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits selective inhibition against certain tyrosine kinases, which are often dysregulated in cancer. The study utilized molecular docking and kinetic assays to elucidate the binding mode and inhibitory mechanism, revealing a unique interaction with the ATP-binding site of the target kinases. These findings suggest potential applications in targeted cancer therapies, particularly for malignancies resistant to existing kinase inhibitors.

In addition to its kinase inhibitory properties, N-[(1-Benzoylpiperidin-4-yl)methyl]but-2-ynamide has shown promise in neuropharmacology. A preclinical study conducted in 2024 investigated its effects on neuroinflammation and synaptic plasticity. The compound was found to attenuate microglial activation and reduce pro-inflammatory cytokine release in a dose-dependent manner. Furthermore, it enhanced synaptic strength in hippocampal neurons, as evidenced by electrophysiological recordings. These results highlight its dual role in mitigating neuroinflammation and promoting neuroprotection, positioning it as a potential therapeutic for neurodegenerative diseases such as Alzheimer's and Parkinson's.

The synthesis and optimization of N-[(1-Benzoylpiperidin-4-yl)methyl]but-2-ynamide have also been a focus of recent research. A team of chemists reported a novel, scalable synthetic route in Organic Letters, emphasizing improvements in yield and purity. The revised methodology employs a Pd-catalyzed coupling reaction, which significantly reduces side products and enhances the overall efficiency of the synthesis. This advancement is critical for facilitating large-scale production and further pharmacological evaluation of the compound.

Despite these promising developments, challenges remain in the clinical translation of N-[(1-Benzoylpiperidin-4-yl)methyl]but-2-ynamide. Pharmacokinetic studies indicate moderate bioavailability and rapid metabolism, necessitating structural modifications or formulation strategies to improve its drug-like properties. Ongoing research is exploring prodrug approaches and nanoparticle-based delivery systems to address these limitations. Additionally, comprehensive toxicity studies are required to ensure safety before advancing to human trials.

In conclusion, N-[(1-Benzoylpiperidin-4-yl)methyl]but-2-ynamide (CAS: 2411285-86-2) represents a versatile scaffold with significant potential in multiple therapeutic areas. Its unique chemical structure and biological activity make it a valuable tool for understanding disease mechanisms and developing novel treatments. Future research should focus on optimizing its pharmacokinetic profile and validating its efficacy in vivo, paving the way for clinical applications.